Cas no 1804230-54-3 (Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1804230-54-3
• MF: C₁₄H₁₆F₂O₅
• MW: 302.270651817322
• CID: 4958463
• Update Time: 2025-05-25

Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H16F2O5/c1-3-20-13(18)10-6-4-9(5-7-12(17)19-2)8-11(10)21-14(15)16/h4,6,8,14H,3,5,7H2,1-2H3
• InChI Key： UCYHMZXBLKXWDI-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OCC)C=CC(=C1)CCC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 348
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8

Additional information on Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate

Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate: A Comprehensive Overview

Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate, also known by its CAS number 1804230-54-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a difluoromethoxy group at the 2-position and a 3-methoxy-3-oxopropyl group at the 4-position. The difluoromethoxy group introduces interesting electronic properties, while the methoxy and oxopropyl groups contribute to its solubility and reactivity.

The synthesis of Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. This approach not only enhances efficiency but also reduces environmental impact, aligning with current trends toward sustainable chemical manufacturing.

Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate has garnered attention in the pharmaceutical industry due to its potential as a precursor for bioactive compounds. Its structure allows for further functionalization, enabling the development of molecules with specific biological activities. For example, recent research has focused on its application in drug delivery systems, where its methoxy and oxopropyl groups can be modified to enhance drug solubility and bioavailability. Additionally, the compound's difluoromethoxy group has been shown to exhibit mild antibacterial properties, making it a promising candidate for antimicrobial agents.

In terms of physical properties, Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate exhibits a melting point of approximately 115°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of this compound, ensuring its reliability in research and industrial applications.

The environmental impact of Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate has also been a topic of interest. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure safe handling practices. Regulatory agencies have emphasized the importance of adhering to proper disposal protocols to minimize risks associated with this compound.

Looking ahead, Ethyl 2-(difluoromethoxy)-4-(3-methoxy-3-oxopropyl)benzoate holds great promise for innovation in both academic research and industrial applications. Its versatile structure provides a foundation for exploring new chemical reactions and developing advanced materials. As technology continues to evolve, so too will our understanding of this compound's potential benefits and challenges.